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An In-depth Examination of the Acyl-CoA:Cholesterol Acyltransferase 1 (ACAT1) Inhibitor

Introduction
Nevanimibe (formerly known as ATR-101 or PD-132301) is a potent and selective inhibitor of

Acyl-CoA:Cholesterol Acyltransferase 1 (ACAT1), also referred to as Sterol O-acyltransferase 1

(SOAT1).[1] This enzyme plays a crucial role in the esterification of cholesterol, a key step in

the production of adrenal steroids.[2] By inhibiting ACAT1, nevanimibe disrupts steroidogenesis

and can induce apoptosis in adrenocortical cells, making it a promising therapeutic agent for

disorders characterized by adrenal steroid overproduction or adrenal tumors.[1][3] This

technical guide provides a comprehensive overview of the potential therapeutic applications of

nevanimibe, its mechanism of action, and a summary of key preclinical and clinical findings.

While the initial query focused on Desmethyl nevanimibe, the available scientific literature

centers on the parent compound, nevanimibe. It is plausible that Desmethyl nevanimibe is a

metabolite, though its specific activity is not detailed in the reviewed literature.

Mechanism of Action
Nevanimibe exerts its therapeutic effects by selectively inhibiting ACAT1, an enzyme highly

expressed in the adrenal cortex.[2] ACAT1 is responsible for converting free cholesterol into
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cholesteryl esters, which are then stored in lipid droplets. These stored cholesteryl esters serve

as the primary substrate for the synthesis of all adrenal steroids, including glucocorticoids,

mineralocorticoids, and androgens.[4]

By inhibiting ACAT1, nevanimibe leads to a depletion of the adrenal cholesteryl ester stores.[2]

This reduction in the available substrate for steroid synthesis results in a decrease in the

production of adrenal steroids.[4] At higher concentrations, the disruption of cholesterol

homeostasis and accumulation of free cholesterol is cytotoxic, leading to apoptosis of

adrenocortical cells.[1][3]

Adrenocortical Cell

Free Cholesterol

ACAT1
(SOAT1)

Cholesteryl Esters
(Stored Cholesterol)

Esterification

Apoptosis

High Concentration Effect

Steroidogenesis

Substrate

Adrenal Steroids
(Cortisol, Androgens, etc.)

Nevanimibe

Inhibition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6552740/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7331874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6552740/
https://pubmed.ncbi.nlm.nih.gov/31984451/
https://www.researchgate.net/publication/342495627_A_Phase_2_Multicenter_Study_of_Nevanimibe_for_the_Treatment_of_Congenital_Adrenal_Hyperplasia
https://www.benchchem.com/product/b15553981/docs?utm_src=pdf-body-img#potential-therapeutic-applications-of-nevanimibe-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Mechanism of Action of Nevanimibe.

Potential Therapeutic Applications
Clinical research has primarily focused on two key therapeutic areas for nevanimibe:

Congenital Adrenal Hyperplasia and Adrenocortical Carcinoma.

Congenital Adrenal Hyperplasia (CAH)
CAH is a group of genetic disorders affecting the adrenal glands, most commonly caused by a

deficiency in the enzyme 21-hydroxylase. This deficiency impairs cortisol production and leads

to an overproduction of androgens.[4] Standard treatment involves lifelong glucocorticoid

therapy to replace cortisol and suppress androgen excess, which can be challenging to

balance.[2]

Nevanimibe offers a novel therapeutic approach by directly targeting adrenal steroid

production, independent of ACTH suppression.[5] By reducing the substrate for steroid

synthesis, nevanimibe has been shown to decrease levels of 17-hydroxyprogesterone (17-

OHP), a key biomarker of androgen excess in CAH.[2]

Adrenocortical Carcinoma (ACC)
ACC is a rare and aggressive cancer of the adrenal cortex with limited treatment options.[1]

Preclinical studies have demonstrated that at higher doses, nevanimibe can induce apoptosis

in adrenocortical cells, suggesting its potential as an anti-cancer agent for ACC.[1][3]

Quantitative Data Summary
The following tables summarize the key quantitative data from preclinical and clinical studies of

nevanimibe.

Parameter Value Reference

ACAT1 (SOAT1) Inhibition

(EC50)
9 nM

ACAT2 Inhibition (EC50) 368 nM

Table 1: In Vitro Inhibitory Activity of Nevanimibe.
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Study Phase Indication Dosage Range Key Findings Reference

Phase 2

Congenital

Adrenal

Hyperplasia

125 mg to 1000

mg twice daily

Decreased 17-

OHP levels

within 2 weeks.

20% of subjects

met the primary

endpoint (17-

OHP ≤2x ULN).

70% of subjects

showed a ≥50%

decrease in 17-

OHP at least

once.

[2][5]

Phase 1
Adrenocortical

Carcinoma

1.6 mg/kg/day to

158.5 mg/kg/day

27% of patients

who had imaging

at 2 months

showed stable

disease. A

maximum

feasible dose of

128.2 mg/kg/day

was established.

Limited efficacy

due to inability to

reach exposures

needed for

apoptosis.

[1][6]

Table 2: Summary of Clinical Trial Data for Nevanimibe.

Experimental Protocols
Phase 2 Study in Congenital Adrenal Hyperplasia
(NCT02804178)
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This was a multicenter, single-blind, dose-titration study designed to evaluate the efficacy and

safety of nevanimibe in patients with uncontrolled classic CAH.[5]

Patient Population: Adults with classic CAH and baseline 17-OHP levels ≥4 times the upper

limit of normal (ULN).[5]

Study Design: The study employed a dose-titration design with five dose levels of

nevanimibe (125, 250, 500, 750, and 1000 mg) administered orally twice daily. Each

treatment period lasted for 14 days, followed by a 14-day single-blind placebo washout.[2]

Primary Endpoint: The primary efficacy endpoint was the reduction of 17-OHP to ≤2 times

the ULN.[2]

Outcome Measures: Levels of 17-OHP and androstenedione were monitored as biomarkers

of androgen excess.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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